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Compound of Interest

Compound Name: 30C-NBOMe (hydrochloride)

Cat. No.: B1162247

Get Quote

Executive Summary

251-NBOMe represents the "gold standard" for super-potent 5-HT2A agonism, deriving its
nanomolar affinity from a critical interaction at the ortho-position of the N-benzyl ring. In
contrast, 30C-NBOMe (Compound 14 in recent SAR literature) serves as a negative structural
probe. Despite carrying the 3,4,5-trimethoxy substitution pattern characteristic of mescaline,
30C-NBOMe exhibits significantly reduced binding affinity. This comparison highlights a
fundamental SAR principle: the ortho-methoxy group is a privileged scaffold requirement for
high-affinity NBOMe binding, which cannot be replicated by meta or para substitutions.

Chemical Identity & Structural Divergence[1]
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Feature 25|-NBOMe 30C-NBOMe
2-(4-iodo-2,5- 2-(4-chloro-2,5-

IUPAC Name dimethoxyphenyl)-N-(2- dimethoxyphenyl)-N-(3,4,5-
methoxybenzyl)ethanamine trimethoxybenzyl)ethanamine
2C-I (lodinated 2C-C (Chlorinated

Core Scaffold ) )
phenethylamine) phenethylamine)

N-Benzyl Substitution 2-methoxy (Ortho) 3,4,5-trimethoxy (Meta/Para)
Optimized NBOMe Mescaline-like benzyl

Structural Homology o
pharmacophore substitution

Primary Reference Braden et al. (2006) Wang et al. (2023)

Pharmacological Performance: Binding Affinity ()

The binding affinity (

) represents the equilibrium dissociation constant; lower values indicate tighter binding.

Data Summary

251-NBOMe ( 30C-NBOMe (
Receptor Target Relative Potency
) )
25l is >1000x more
5-HT2A 0.044 + 0.01 nM > 100 nM (Est.)*
potent
5-HT2C 2.0-5.0nM Low Affinity 25l retains selectivity
Selectivity (2A/2C) High (~50-100 fold) N/A (Poor binding)

*Note on 30C-NBOMe Data: Wang et al. (2023) characterize the affinity of 30C-NBOMe
(Compound 14) as having "negative effects" on binding compared to ortho-substituted analogs,
which typically range from 0.5-5 nM. The loss of the ortho-anchor drastically reduces affinity,
rendering it pharmacologically inferior.

Mechanistic Analysis[1][2][4][5]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e The "Ortho-Lock" Effect (251-NBOMe): The 2-methoxy group on the benzyl ring of 25I-
NBOMe forms an intramolecular hydrogen bond (likely with the protonated nitrogen) or a
specific interaction with a serine residue (Ser156) in the receptor binding pocket. This locks
the ligand in a bioactive "hook" conformation, minimizing the entropic cost of binding.

e The "Polymethoxy Failure" (30C-NBOMe): 30C-NBOMe attempts to mimic the structure of
mescaline (3,4,5-trimethoxyphenethylamine) on the benzyl ring. However, the 5-HT2A
receptor's "NBOMe pocket" is sterically restricted. The bulk of the 3,4,5-substitution pattern
creates steric clashes and lacks the critical ortho-interaction. This proves that simply adding
"psychedelic" motifs (like the mescaline ring) to the NBOMe scaffold does not yield additive
potency; the spatial orientation is incorrect.

Signal Transduction Pathway

Both compounds target the 5-HT2A receptor, a G-protein coupled receptor (GPCR). 25I-
NBOMe acts as a full agonist, robustly activating the Gg/11 pathway. 30C-NBOMe, due to poor
binding, fails to recruit this pathway effectively at relevant concentrations.
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Caption: 5-HT2A signaling pathway.[1] 25I-NBOMe strongly drives Gg-mediated Calcium
release, whereas 30C-NBOMe exhibits weak receptor occupancy.

Experimental Protocol: Radioligand Binding Assay

To verify these affinity differences experimentally, the following validated protocol (adapted from
Braden et al. and Wang et al.) is recommended.

Materials

e Source Tissue: HEK293 cells stably expressing human 5-HT2A receptors.[1]

o Radioligand: [3H]-Ketanserin (Antagonist) or [*2°]-DOI (Agonist). Note: Agonist radioligands
are preferred for differentiating high-affinity states.[1]

o Competitors: 25I-NBOMe and 30C-NBOMe (10722 M to 10=> M).

Workflow

 Membrane Preparation: Homogenize cells in Tris-HCI buffer (pH 7.4). Centrifuge at 50,000 x
g for 20 min. Resuspend pellet.

e Incubation:
o Mix 100 pL membrane suspension (20 ug protein).
o Add 50 pL radioligand (e.g., 0.5 nM [?H]-Ketanserin).
o Add 50 pL competing drug (251 or 30C) at varying log-concentrations.
o Incubate at 37°C for 60 minutes to reach equilibrium.

o Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3%
polyethyleneimine) using a cell harvester.

o Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation
counting.

e Analysis: Plot % Specific Binding vs. Log[Drug]. Determine
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via non-linear regression and convert to

using the Cheng-Prusoff equation:

/
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Caption: Standard workflow for competitive radioligand binding assays to determine Ki values.
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 To cite this document: BenchChem. [Comparative Binding Affinity Guide: 30C-NBOMe vs.
25I-NBOMe[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162247/docs#comparative-binding-affinity-guide-
30c-nbome-vs-25i-nbome-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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